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Compound of Interest

Compound Name: 2-Chloroethylamine hydrochloride

Cat. No.: B049229 Get Quote

Essential Safety and Handling Guide: 2-
Chloroethylamine Hydrochloride
This guide provides immediate, essential safety protocols and logistical information for handling

2-Chloroethylamine hydrochloride in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

mitigate risks associated with this hazardous chemical.

Chemical Hazard Overview: 2-Chloroethylamine hydrochloride is a corrosive solid that can

cause severe skin burns and eye damage.[1][2] It is also suspected of causing genetic defects.

[1][3] Due to its hazardous nature, all personal contact, including inhalation of dust, should be

strictly avoided.[4][5]

Personal Protective Equipment (PPE)
When handling 2-Chloroethylamine hydrochloride, a comprehensive PPE strategy is

mandatory to prevent exposure. Engineering controls, such as using the chemical within a

certified chemical fume hood or a ventilated containment system, are the primary line of

defense.[1][6]

The following PPE must be worn at all times:
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PPE Category Specification Rationale

Hand Protection

Double-gloving is

recommended. Wear two pairs

of chemical-resistant gloves,

with the outer glove being a

robust material like Neoprene

or Butyl rubber. The inner

glove can be a disposable

Nitrile glove.[4]

Provides robust protection

against a corrosive solid.[4]

Double-gloving allows for safe

removal of the contaminated

outer layer without exposing

the skin.

Eye & Face Protection

Tightly-fitting chemical safety

goggles conforming to EN 166

(EU) or NIOSH (US)

standards. A full-face shield

must be worn over the

goggles.[2][7]

Protects against dust particles

and chemical splashes,

preventing severe eye

damage.[2]

Body Protection

A chemical-resistant laboratory

coat. For larger quantities or

tasks with a higher risk of

spillage, a chemical-resistant

apron or impervious clothing is

required.[2][7]

Prevents contact with skin and

contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 for dust or a full-face

respirator with appropriate

cartridges) must be used if

work is not performed within a

fume hood or if dust

generation is likely.[1][2][7]

Prevents inhalation of airborne

particles, which can cause

respiratory and internal

damage.[1]

Quantitative Data Summary
There are no established occupational exposure limits (OELs) for 2-Chloroethylamine
hydrochloride, underscoring the need for stringent handling practices to minimize any level of

exposure.[6][7][8]
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Property Value Source

CAS Number 870-24-6 [1]

EC Number 212-793-2 [1]

Molecular Formula C₂H₆ClN·HCl [6]

Molecular Weight 115.99 g/mol [6]

Physical State
Solid, white to light beige

crystalline powder

Melting Point 146.0 to 150.0 °C [6]

Occupational Exposure Limits

(OEL)
Not Established [7][8]

Operational and Disposal Plans
Adherence to standardized protocols for handling, storage, and disposal is critical for laboratory

safety.

Protocol for Safe Handling and Weighing
Preparation: Before handling, ensure an eyewash station and safety shower are accessible

and unobstructed.[1] Cordon off the work area and post appropriate hazard signs.

Engineering Controls: All manipulations, including weighing and transferring, must be

conducted inside a certified chemical fume hood or a powder weighing hood to control dust.

[6]

Donning PPE: Wear the full required PPE as specified in the table above.

Weighing: Use a tared, sealed container for weighing to minimize dust exposure. Do not use

a scoop or spatula that could generate airborne dust. Use gentle motions.

Post-Handling: After handling, wipe down the work surface with a damp cloth (do not dry

sweep). All contaminated materials, including wipes and disposable PPE, must be treated as

hazardous waste.
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Hand Washing: Always wash hands thoroughly with soap and water after removing gloves.

[4]

Storage Protocol
Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.[4]

The storage location should be a designated corrosives cabinet.[7]

Store locked up and away from incompatible materials such as oxidizing agents, strong

bases, and moisture.[4][7]

Protect containers from physical damage and inspect them regularly for leaks.[4]

Spill Response Protocol
Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Isolate: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don full PPE, including respiratory protection, before re-entering the area.

Contain & Clean:

DO NOT use water for cleanup as it may not be suitable.

Use dry cleanup procedures.[4] Gently cover the spill with an inert absorbent material like

sand or diatomaceous earth.

Carefully sweep or scoop the material into a suitable, labeled, and sealed container for

hazardous waste. Avoid generating dust.[6][7]

Decontaminate: Clean the spill area with a suitable decontamination solution, followed by

soap and water. Collect all cleaning materials as hazardous waste.

Report: Report the spill to the laboratory supervisor or safety officer.
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Disposal Plan
All waste containing 2-Chloroethylamine hydrochloride, including contaminated PPE and

cleaning materials, must be disposed of as hazardous waste.[3][4]

Collect waste in a suitable, clearly labeled, and sealed container.[4]

Arrange for disposal through a licensed professional waste disposal service in accordance

with all local, state, and federal regulations.[7] Do not discharge into drains or the

environment.[7]

First Aid Measures
Immediate action is required in case of any exposure.

Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with large

amounts of running water for at least 20-30 minutes.[4] Remove contact lenses if present

and easy to do. Seek immediate medical attention, potentially from an ophthalmologist.[1][4]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes, using a safety shower if available.[4][5] Simultaneously remove all contaminated

clothing and footwear.[4] Seek immediate medical attention.[4]

Inhalation: Move the person to fresh air.[4] Lay the patient down and keep them warm and

rested.[4] If breathing is difficult or has stopped, provide artificial respiration (do not use

mouth-to-mouth).[4] Seek immediate medical attention as inhalation may cause delayed lung

edema.[4][5]

Ingestion: Rinse the mouth with water. DO NOT induce vomiting.[4] If the person is

conscious, give them water to drink. Never give anything by mouth to an unconscious

person.[1] Seek immediate medical attention.[4]

Workflow for Safe Handling and Emergency
Response
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1. Preparation
- Verify fume hood function

- Locate safety shower/eyewash
- Assemble required PPE

2. Don Full PPE
- Double gloves (Nitrile/Neoprene)

- Goggles & Face Shield
- Lab Coat / Apron

- Respirator (if needed)

3. Chemical Handling
(in Fume Hood)

- Weighing
- Transfer

- Reaction Setup

4. Post-Handling
- Decontaminate work area

- Segregate waste
- Doff PPE correctly

Spill Occurs Personnel Exposure

5. Secure Storage
- Tightly sealed container

- Locked corrosives cabinet

Spill Response Protocol
- Evacuate & Isolate

- Don PPE
- Use dry cleanup method

- Dispose as hazardous waste

 Follow Protocol

First Aid Protocol
- Skin/Eyes: Flush with water (15+ min)

- Inhalation: Move to fresh air
- Seek IMMEDIATE medical attention

 Follow Protocol

Notify Supervisor
& Secure Area
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Caption: Workflow for handling 2-Chloroethylamine hydrochloride, including emergency

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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